AMINE-TERMINATED MAGNETIC PARTICLES

• CAS No.: 105808-72-8
• Molecular Formula: C10H15ClO
• Synonyms: AMINE-TERMINATED MAGNETIC PARTICLES

Description

Amine-terminated magnetic particles are superparamagnetic beads functionalized with a high density of primary amine (-NH2) groups on their surface, providing an active platform for covalent conjugation and biomolecule immobilization . Their superparamagnetic nature ensures zero magnetic remanence, allowing for easy collection via an external magnetic field without particle aggregation once the field is removed . These particles are characterized by high functional group density, often quantified at approximately 200-250 µmole per gram of beads, facilitating efficient ligand binding . The hydrophilic surface chemistry ensures excellent dispersion in aqueous buffers and results in low non-specific binding, which is critical for high-purity separations . The primary research value of these particles lies in their versatility across diverse scientific applications. They serve as a key tool in affinity purification for proteins, antibodies, and nucleic acids, as well as in immunoprecipitation and cell sorting . In the food safety sector, amine-terminated magnetic beads have demonstrated high efficacy as adsorbents for the detoxification of patulin, a mycotoxin, from contaminated apple juice, showcasing their utility in creating safer food products . For biosensing and diagnostic applications, these beads can be covalently conjugated with specific ligands, such as sugars. For instance, coating with 4-aminophenyl-1-thiol-β-galactopyranoside creates an affinity matrix for the highly selective capture and subsequent mass spectrometric detection of the biotoxin ricin, enabling sensitive threat identification . Furthermore, they are extensively used in biocatalysis, where enzymes like lipase can be immobilized onto the amine surfaces. This immobilization often enhances the enzyme's stability, raising its optimal temperature and allowing for its reuse over multiple cycles, which is beneficial for industrial processes . The mechanism of action centers on the reactivity of the terminal amine groups. These groups can covalently conjugate with carboxyl-containing ligands via carbodiimide chemistry (e.g., using EDC) to form stable amide bonds . This covalent linkage is robust, resulting in minimal ligand leakage and producing reusable affinity matrices. For the adsorption of specific targets like patulin, the mechanism involves interactions with functional groups such as α-amino, NH, and NH2 on the bead surface, leading to effective sequestration of the toxin from solution . This product is designated For Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or personal use.

Advanced Surface Functionalization Strategies

Non-Covalent Interactions for Ligand Attachment

While covalent bonds provide permanent attachment, non-covalent interactions offer a reversible method for ligand immobilization. These interactions rely on cumulative intermolecular forces rather than shared electrons.

Electrostatic adsorption is a non-covalent strategy that relies on the attraction between opposite charges. At neutral or acidic pH, the primary amine groups on the surface of the magnetic particles become protonated (–NH₃⁺), imparting a net positive surface charge. nih.gov

This positive surface charge can be used to immobilize negatively charged molecules through strong electrostatic attraction. Ligands that are suitable for this method include:

Nucleic acids (DNA/RNA), which have a negatively charged phosphate (B84403) backbone.

Certain proteins that have an isoelectric point (pI) below the buffer pH, giving them a net negative charge.

Anionic polymers.

The strength of this interaction is highly dependent on the pH and the ionic strength of the surrounding medium. A high salt concentration can screen the electrostatic charges on the particle and the ligand, leading to a weakening of the interaction and potential elution of the adsorbed molecule. This reversibility can be exploited for applications involving capture and release. Amine-terminated polymers have also demonstrated the ability to chelate positively charged heavy metal ions, showcasing the versatility of electrostatic interactions. nih.gov

Hydrogen Bonding

Hydrogen bonding is a significant non-covalent interaction that can be leveraged in the surface functionalization of magnetic nanoparticles. The amine groups on the particle surface can act as both hydrogen bond donors and acceptors, enabling a wide range of interactions. This capability can be harnessed by designing specialized ligands that attach to the magnetic core. For instance, ligands incorporating urea (B33335) moieties can be introduced onto the surface of silica-coated iron oxide nanoparticles. nih.gov The N-H groups within the urea structure are adept at forming hydrogen bonds, allowing the nanoparticle to function as a hydrogen-bond catalyst. nih.gov

These interactions are not limited to catalysis; they can also mediate the self-assembly of nanoparticles and influence their magnetic properties. In certain iron(III) Schiff base complexes, which serve as molecular models, intermolecular hydrogen bonds have been shown to mediate weak antiferromagnetic interactions between particles. nih.gov Computational tools like Quantum Theory of Atoms in Molecules (QTAIM) and Non-Covalent Interaction (NCI) plots can be used to characterize and understand the energies of these hydrogen-bonded dimers. nih.gov This strategy allows for the rational design of particle surfaces where specific interactions and structural arrangements are achieved through the precise placement of hydrogen bonding groups. nih.govnih.gov

Hydrophobic Interactions

Hydrophobic interactions play a dual role in the context of amine-terminated magnetic particles. On one hand, the inherent hydrophobicity of the underlying iron oxide core and certain organic linkers can lead to particle aggregation in aqueous environments if not properly passivated. acs.org On the other hand, hydrophobicity can be intentionally incorporated into the surface design to facilitate specific applications.

Optimization of Amine Density and Accessibility

The performance of amine-terminated magnetic nanoparticles in various applications is critically dependent on the density of amine groups on their surface and the accessibility of these groups for subsequent reactions. Achieving optimal amine density is a balancing act; a high density is often desired for a high loading capacity, but an excessively dense layer can lead to steric hindrance and reduced reactivity. Therefore, precise control over the functionalization process is essential.

Influence of Precursor Concentration and Reaction Conditions

The concentration of precursors and the conditions under which the reaction occurs are fundamental parameters for controlling the final properties of the nanoparticles, including the density of surface amine groups. During the synthesis of the magnetic core and its subsequent functionalization, these factors dictate particle size, morphology, and surface chemistry.

Studies have shown a direct correlation between the concentration of the amine-containing precursor and the resulting particle characteristics. For instance, in a one-step synthesis of iron oxide nanoparticles using dodecylamine (B51217) (DDA) as both a reducing and functionalizing agent, higher DDA concentrations led to more stable and monodisperse nanoparticles. nih.gov Similarly, when functionalizing silica-coated nanoparticles, the concentration of the aminosilane (B1250345) precursor in the reaction solution can be varied to control the density of binding sites on the surface. dtic.mil Research on related nanomaterials has confirmed that increasing precursor concentration can lead to enhanced crystallinity and a larger surface area, which in turn affects the potential density of functional groups. acs.org Reaction time is another critical variable; longer reaction times can result in more uniform and stable nanoparticles. nih.gov

Precursor/Condition	Effect	Example System	Reference
Increasing Dodecylamine (DDA) Concentration	Leads to smaller, more monodisperse nanoparticles.	FeCl₂ reduced by DDA	nih.gov
Increasing Carboxyl Silane (B1218182) in Precursor Mix	Increases the density of surface groups available for protein binding.	Silica-coated iron oxide MNPs	dtic.mil
Increasing Precursor Concentration	Improves crystallinity and increases BET surface area.	MIL-100(Fe) Metal-Organic Framework	acs.org
Longer Reaction Time	Results in more stable and monodisperse nanoparticles.	FeCl₂ reduced by DDA	nih.gov

Effect of Linker Length and Architecture

The linker, or spacer arm, that connects the amine group to the nanoparticle surface plays a significant role in its accessibility and reactivity. The length and chemical structure (architecture) of this linker can influence the distance of the amine group from the surface, mitigating issues of steric hindrance and improving its availability for binding with other molecules.

A variety of linker architectures have been developed. A versatile linker containing both a terminal epoxide and a terminal amine has been synthesized to functionalize dextran-coated iron nanoparticles. This approach effectively converts surface hydroxyl groups into accessible amine groups. nih.gov In one study, this method resulted in an average of 50 linkers being attached per nanoparticle, providing ample sites for subsequent functionalization. nih.gov Another common strategy involves a two-step process where carboxyl groups on the particle surface are first activated and then reacted with a diamine, which forms a linker with a terminal primary amine. google.com

Steric Hindrance Considerations

Steric hindrance is a critical factor that can impede the functionalization of magnetic nanoparticles and the subsequent use of their surface amine groups. It arises when the size and spatial arrangement of molecules on the particle surface physically block reactive sites, preventing other molecules from accessing them.

This effect can be both a challenge and a tool. During the initial functionalization, steric crowding among the linker molecules themselves can promote undesirable side reactions, such as the polycondensation of silane precursors, leading to a poorly defined surface layer. On the other hand, once a surface coating is established, steric hindrance can be beneficial. For example, attaching polyethylene (B3416737) glycol (PEG) chains to the nanoparticles creates a protective layer. nih.gov The steric repulsion between PEG molecules on adjacent particles prevents them from aggregating, which is crucial for maintaining colloidal stability in biological media. nih.gov

However, this same steric bulk can slow down subsequent binding reactions. When antibodies are conjugated to the surface, increasing coverage leads to greater steric hindrance, which can reduce the rate of further antibody attachment. dtic.mil The steric properties of the amine groups themselves, influenced by bulky alkyl substituents, can even lead to a conformational remodeling of the amine, potentially altering its reactivity. rsc.org Therefore, managing steric hindrance through the choice of linker, coating molecule, and reaction conditions is essential for optimizing the accessibility and functionality of the amine groups. dtic.milnih.gov

Comprehensive Characterization Techniques and Methodologies

Morphological and Structural Analysis

Transmission Electron Microscopy (TEM)

Transmission Electron Microscopy (TEM) is a powerful technique for visualizing the morphology and size of individual amine-terminated magnetic nanoparticles at high resolution. TEM analysis provides direct evidence of the particle's shape, size distribution, and the presence of any core-shell structure.

Research findings from TEM studies reveal that amine-terminated magnetic particles often exhibit a quasi-spherical or spherical morphology. researchgate.netnih.gov In some preparations, a mixture of spherical and needle-shaped morphologies has been observed. nih.govacs.org The size of these nanoparticles can be precisely controlled during synthesis, with reported average diameters ranging from as small as 4-8 nm to larger particles around 15 nm and 68.6 nm. nih.govacs.orgmdpi.com TEM images can also reveal the tendency of nanoparticles to aggregate, which can be influenced by the surface functionalization. mdpi.com For instance, studies have shown that while individual nanoparticles may be in the nanometer range, they can form larger aggregates. mdpi.com The introduction of a silica (B1680970) coating as an intermediate layer before amine functionalization has been shown by TEM not to alter the spherical structure or the core size of the magnetic nanoparticles. mdpi.com

Parameter	Observed Values/Characteristics	References
Morphology	Quasi-spherical, Spherical, Needle-shaped	researchgate.netnih.govacs.org
Average Particle Size	4-8 nm, 15 nm, 43.9 ± 13.6 nm, 68.6 nm	nih.govacs.orgmdpi.com
Structural Features	Core-shell structure, Aggregates of smaller particles	mdpi.commdpi.com

Scanning Electron Microscopy (SEM)

SEM analysis has been used to confirm the quasi-spherical nature of amine-functionalized magnetic ferrite (B1171679) nanoparticles, with sizes observed in the range of 4 to 5 nanometers. researchgate.net It is also instrumental in studying the interaction between these functionalized nanoparticles and biological entities, such as bacteria, by visualizing how the particles attach to the cell surfaces. nih.gov Furthermore, SEM can provide a three-dimensional representation of particle size and shape at both micro and nano scales. researchgate.net

Parameter	Observed Values/Characteristics	References
Morphology	Quasi-spherical	researchgate.net
Particle Size Range	4-5 nm	researchgate.net
Application in Analysis	Visualization of particle-cell interactions, 3D morphology	nih.govresearchgate.net

X-ray Diffraction (XRD)

X-ray Diffraction (XRD) is a fundamental technique for determining the crystalline structure and phase composition of this compound. It provides insights into the atomic arrangement of the magnetic core, confirming its identity (e.g., magnetite or maghemite) and assessing its crystallinity.

XRD patterns of amine-terminated magnetic nanoparticles typically show diffraction peaks corresponding to the inverse spinel structure of magnetite (Fe₃O₄) or maghemite (γ-Fe₂O₃). nih.govacs.orgnih.gov The position and relative intensity of these peaks are matched with standard diffraction data to confirm the phase purity. mdpi.com The broadness of the diffraction peaks is an indication of the small crystallite size, a characteristic feature of nanoparticles. mdpi.comresearchgate.net The average crystallite size can be calculated from the XRD data using the Scherrer equation, with reported values around 7.0 nm. nih.govacs.orgresearchgate.net The introduction of a silica coating on the magnetic core can be observed in the XRD pattern as a broad hump, indicating the amorphous nature of the silica shell, while the crystalline structure of the magnetic core remains unchanged. researchgate.net

Parameter	Observed Values/Characteristics	References
Crystalline Structure	Inverse spinel (Magnetite/Maghemite)	nih.govacs.orgnih.gov
Average Crystallite Size	7.0 nm	nih.govacs.orgresearchgate.net
Phase Purity	Confirmed by matching with standard diffraction patterns	mdpi.com
Effect of Coating	Amorphous silica shell appears as a broad hump	researchgate.net

Dynamic Light Scattering (DLS) for Hydrodynamic Size and Size Distribution

Dynamic Light Scattering (DLS) is a non-invasive technique used to measure the hydrodynamic diameter and size distribution of particles suspended in a liquid. For this compound, DLS provides crucial information about their effective size in an aqueous environment, which includes the inorganic core, the amine-functionalized layer, and any associated solvent layer.

The hydrodynamic diameter (Dн) of this compound measured by DLS is typically larger than the core size determined by TEM, which is expected as DLS measures the size of the particle plus the surrounding liquid layer. nih.govnih.gov DLS measurements have reported hydrodynamic diameters for various functionalized magnetic nanoparticles ranging from approximately 217.9 nm to 871.2 nm. frontiersin.org The technique is also sensitive to the formation of aggregates, which can lead to larger measured sizes. frontiersin.org The polydispersity index (PDI) obtained from DLS analysis indicates the broadness of the size distribution; a lower PDI value suggests a more monodisperse sample. mdpi.comfrontiersin.org DLS is a valuable tool for assessing the colloidal stability of the nanoparticle suspension. nih.gov

Parameter	Observed Values/Characteristics	References
Hydrodynamic Diameter (Dн)	217.9 nm - 871.2 nm	frontiersin.org
Polydispersity Index (PDI)	Indicates the width of the size distribution	mdpi.comfrontiersin.org
Key Information	Effective size in solution, aggregation state, colloidal stability	nih.govnih.gov

Surface Chemical and Elemental Analysis

Confirming the successful functionalization of the magnetic particle surface with amine groups is critical. This subsection details the spectroscopic method used to analyze the surface chemistry.

Fourier Transform Infrared Spectroscopy (FTIR)

Fourier Transform Infrared Spectroscopy (FTIR) is an indispensable tool for confirming the presence of amine functional groups on the surface of magnetic nanoparticles. By analyzing the absorption of infrared radiation by the sample, FTIR provides a molecular fingerprint, identifying the characteristic vibrational modes of chemical bonds.

The FTIR spectra of this compound exhibit several key absorption bands that confirm successful functionalization. A characteristic peak for the Fe-O bond in the magnetite core is typically observed around 587 cm⁻¹ or 548 cm⁻¹. frontiersin.orgresearchgate.net The successful grafting of amine-containing silanes, such as 3-aminopropyltriethoxysilane (B1664141) (APTES), is evidenced by the appearance of new peaks. These include C-H stretching vibrations around 2923 cm⁻¹ and 2864 cm⁻¹, and Si-O stretching modes, often seen as a weak peak around 1038 cm⁻¹. researchgate.netresearchgate.net The presence of amine groups is confirmed by N-H bending vibrations, which can appear around 1605 cm⁻¹ or as a new peak at 620 cm⁻¹, and C-N stretching modes around 1125 cm⁻¹. researchgate.netresearchgate.net A shift in the N-H stretching peak compared to the free amine molecule can indicate the formation of coordination bonds between the amine group and the metal surface of the nanoparticle. researchgate.net

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Corresponding Functional Group/Bond	References
Fe-O Stretching	548 - 587	Magnetite core	frontiersin.orgresearchgate.net
C-H Stretching	2864, 2923	Alkyl chain of silane (B1218182) linker	researchgate.net
Si-O Stretching	~1038	Silane coupling agent	researchgate.net
N-H Bending	620, 1605	Amine group	researchgate.netresearchgate.net
C-N Stretching	~1125	Amine group	researchgate.net

X-ray Photoelectron Spectroscopy (XPS)

X-ray Photoelectron Spectroscopy (XPS), also known as Electron Spectroscopy for Chemical Analysis (ESCA), is a surface-sensitive quantitative technique used to determine the elemental composition and chemical states of the elements within the top 2-10 nanometers of a material's surface. wikipedia.orgmst.or.jpcarleton.edu This makes it an invaluable tool for confirming the successful functionalization of magnetic nanoparticles with amine groups.

In the analysis of this compound, XPS provides direct evidence of the presence of nitrogen, a key component of amine groups, on the particle surface. nih.govnih.gov By analyzing the high-resolution spectrum of the Nitrogen 1s (N 1s) peak, it is possible to distinguish between different nitrogen environments, such as primary amines (-NH2), secondary amines (-NH-), and quaternary ammonium (B1175870) groups (-N+R3). nih.govnih.gov This detailed chemical state information is crucial for understanding the surface chemistry and the reactivity of the functionalized particles.

For instance, a study characterizing an aminated glassy carbon electrode by XPS identified not only primary amine groups but also secondary amine-like moieties and quaternary amine-like groups on the surface. nih.gov The binding energies of the photoelectrons are characteristic of specific elements and their chemical bonding states. mst.or.jp Therefore, shifts in these binding energies can indicate the successful attachment of amine-containing molecules to the magnetic core.

The general process involves irradiating the sample with a beam of X-rays and measuring the kinetic energy of the emitted photoelectrons. wikipedia.org The binding energy of an electron is then calculated, which is unique to each element and its chemical environment. mst.or.jp

Table 1: Representative XPS Data for Amine-Terminated Surfaces

Element	Binding Energy (eV)	Chemical State Assignment
N 1s	~399.5 - 400.5	Primary Amine (-NH2)
N 1s	~400.5 - 401.5	Secondary Amine (-NH-)
N 1s	~401.5 - 402.5	Quaternary Ammonium (-N+R3)
Fe 2p	~711 (Fe 2p3/2)	Iron Oxide (e.g., Fe3O4 or γ-Fe2O3)
Si 2p	~102 - 103	Silica (if used as a coating)
C 1s	~284.8	Adventitious Carbon / Alkyl Chains
C 1s	~286.5	C-N Bonding
O 1s	~530.5	Metal Oxide
O 1s	~532.5	Si-O / C-O

Note: Binding energies can vary slightly depending on the specific material, instrument calibration, and charge referencing.

Energy-Dispersive X-ray Spectroscopy (EDS)

Energy-Dispersive X-ray Spectroscopy (EDS or EDX) is an analytical technique used for the elemental analysis or chemical characterization of a sample. rockymountainlabs.com It is often coupled with scanning electron microscopy (SEM) or transmission electron microscopy (TEM), allowing for the spatial distribution of elements to be mapped across a sample. rockymountainlabs.comnih.gov

When an electron beam from the microscope strikes the sample, it excites electrons in the atoms, causing them to be ejected from their shells. Electrons from higher energy shells then fill the vacancies, and the excess energy is released in the form of an X-ray. The energy of this X-ray is characteristic of the element from which it was emitted. youtube.com

For this compound, EDS is used to confirm the presence of key elements such as iron (from the magnetic core), oxygen (from the oxide), silicon (if a silica shell is present), and carbon and nitrogen (from the amine functionalization). researchgate.net While EDS is powerful for elemental identification and mapping, providing quantitative data on elemental ratios, it is less sensitive to the chemical bonding state compared to XPS. rockymountainlabs.com

EDS analysis can provide valuable information on the uniformity of the elemental composition and can help identify any impurities. rockymountainlabs.com Three-dimensional elemental mapping can even be achieved through EDX tomography, providing insights into the distribution of elements within a single nanoparticle. nih.gov

Table 2: Typical Elemental Composition of Amine-Terminated Iron Oxide Nanoparticles with a Silica Shell via EDS

Element	Atomic % (Typical Range)
Iron (Fe)	20 - 40%
Oxygen (O)	40 - 60%
Silicon (Si)	5 - 15%
Carbon (C)	5 - 15%
Nitrogen (N)	1 - 5%

Note: These are illustrative ranges and can vary significantly based on particle size, shell thickness, and functionalization density.

Zeta Potential Measurement for Surface Charge Analysis

Zeta potential is a measure of the magnitude of the electrostatic or charge repulsion/attraction between particles and is a key indicator of the stability of colloidal dispersions. lucideon.comcolostate.edu For this compound, the surface amine groups are expected to be protonated in aqueous solutions below their pKa, resulting in a positive surface charge. nih.gov

This positive charge is crucial for many applications as it promotes strong electrostatic interactions with negatively charged biological entities like cells. nih.gov Zeta potential is typically measured using electrophoretic light scattering, where an electric field is applied across the dispersion, causing the charged particles to move. horiba.com The velocity of this movement is measured by detecting the Doppler shift of scattered laser light, from which the zeta potential can be calculated. horiba.com

The stability of a colloidal suspension is generally considered good if the zeta potential is more positive than +30 mV or more negative than -30 mV, as the electrostatic repulsion is sufficient to prevent particle aggregation. colostate.edu The pH of the dispersion has a significant impact on the zeta potential. For amine-functionalized particles, the zeta potential is typically positive at neutral and acidic pH and decreases as the pH becomes more basic. The point at which the zeta potential is zero is known as the isoelectric point. colostate.edu

Table 3: Illustrative Zeta Potential Values for Modified Magnetic Nanoparticles

Sample	Zeta Potential (mV) at pH 7
Bare Iron Oxide Nanoparticles	-15 to -30 mV
Silica-Coated Iron Oxide Nanoparticles	-30 to -50 mV
Amine-Terminated Iron Oxide Nanoparticles	+20 to +40 mV

Source: Adapted from various studies on nanoparticle functionalization. mdpi.comnih.gov

Magnetic Properties Assessment

The magnetic properties of this compound are fundamental to their utility in applications such as magnetic separation, and magnetic particle imaging.

Vibrating Sample Magnetometry (VSM) for Magnetization Curves

Vibrating Sample Magnetometry (VSM) is a highly sensitive technique used to measure the magnetic properties of materials as a function of an applied magnetic field. wikipedia.orgnanomagnetics-inst.com In a VSM, the sample is vibrated (typically sinusoidally) in a uniform magnetic field. wikipedia.org This vibration induces a changing magnetic flux in a set of pickup coils, which in turn generates a voltage proportional to the magnetic moment of the sample. wikipedia.org

By sweeping the applied magnetic field and measuring the corresponding magnetization, a hysteresis loop is generated. From this loop, key magnetic parameters can be determined, including:

Saturation Magnetization (Ms): The maximum magnetic moment that can be induced in the material.

Remanence (Mr): The magnetization remaining after the applied magnetic field is removed.

Coercivity (Hc): The magnetic field required to reduce the magnetization to zero.

For many applications, this compound are designed to be superparamagnetic. This means they exhibit a high magnetic moment in the presence of a magnetic field but have zero remanence and coercivity. mdpi.com VSM is the primary technique used to confirm this superparamagnetic behavior, which is characterized by an S-shaped magnetization curve that passes through the origin with no hysteresis. mdpi.com

Table 4: Representative VSM Data for Superparamagnetic Iron Oxide Nanoparticles

Parameter	Typical Value	Significance
Saturation Magnetization (Ms)	40 - 80 emu/g	High values are desirable for strong magnetic response.
Remanence (Mr)	~ 0 emu/g	Indicates no residual magnetism, preventing aggregation.
Coercivity (Hc)	~ 0 Oe	Confirms superparamagnetic behavior.

Note: Values depend on particle size, composition, and crystallinity.

Magnetic Particle Spectroscopy (MPS) for Response Function

Magnetic Particle Spectroscopy (MPS) is a technique that measures the nonlinear dynamic magnetic response of magnetic nanoparticles to an alternating magnetic field. nih.goviwmpi.orgarxiv.org This response, often referred to as the particle response function (PRF), provides information about the magnetic properties and the immediate environment of the nanoparticles. nih.gov

In MPS, the nanoparticles are subjected to a sinusoidal magnetic field, and the resulting magnetization signal is detected by pickup coils. arxiv.org Due to the nonlinear magnetization of superparamagnetic nanoparticles, the detected signal contains higher harmonics of the fundamental excitation frequency. arxiv.org The amplitudes and phases of these harmonics are characteristic of the nanoparticle's core size, magnetic properties, and relaxation dynamics (Néel and Brownian relaxation). mdpi.com

MPS is particularly relevant for applications like Magnetic Particle Imaging (MPI), where it can predict the imaging performance of a given nanoparticle tracer. nih.gov The technique is highly sensitive and can be used for quantitative bioassays by monitoring changes in the nanoparticle's rotational freedom upon binding to a target. mdpi.comnih.gov

Studies on Magnetic Anisotropy Energy

Magnetic anisotropy energy is the energy required to change the direction of magnetization from an "easy" axis to a "hard" axis. It is an intrinsic property of a magnetic material that depends on factors such as its crystal structure (magnetocrystalline anisotropy) and particle shape (shape anisotropy).

In the context of amine-terminated magnetic nanoparticles, the magnetocrystalline anisotropy is a crucial parameter that influences their relaxation behavior and, consequently, their response in applications like MPI and magnetic hyperthermia. nih.gov The anisotropy constant (K) is a measure of this energy barrier. For single-domain nanoparticles, the thermal energy (k_BT) competes with the anisotropy energy barrier (KV, where V is the volume of the magnetic core). This competition governs the Néel relaxation time, which is a key factor in the dynamic magnetic response measured by MPS.

Studies on magnetic anisotropy energy can involve fitting experimental data from techniques like VSM and MPS to theoretical models, such as the Stoner-Wohlfarth model for magnetization reversal. First-principles calculations based on density functional theory (DFT) can also be employed to compute the magnetocrystalline anisotropy energy and understand its origins in the material's electronic structure and crystalline environment. aps.org

Thermal Stability Analysis

The evaluation of thermal stability is a critical aspect of characterizing this compound, as it determines their operational limits and suitability for applications that may involve elevated temperatures. This analysis provides insights into the strength of the bond between the magnetic core and the amine-functionalized shell, as well as the intrinsic thermal resistance of the organic coating.

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) is a fundamental and widely employed technique for assessing the thermal stability of this compound. iaea.org It functions by continuously measuring the mass of a sample as it is subjected to a controlled temperature increase in a specific atmosphere. acs.org The resulting data, presented as a TGA curve, plots the percentage of weight loss against temperature, revealing distinct thermal events such as the evaporation of solvents and the decomposition of the organic amine coating. This allows for the determination of the material's thermal degradation profile and the quantification of the surface functionalization. iaea.orgrsc.org

The TGA curve of this compound typically exhibits several distinct stages of weight loss. The initial weight loss, occurring at temperatures up to approximately 200°C, is generally attributed to the desorption of physically adsorbed water and residual solvents from the synthesis process. nih.gov A subsequent, more significant weight loss is observed at higher temperatures, which corresponds to the thermal decomposition of the grafted organic amine molecules. nih.govresearchgate.net The temperature range of this decomposition provides a direct measure of the thermal stability of the functional coating. The final residual mass at the end of the analysis, typically at temperatures up to 800°C, represents the stable inorganic magnetic core. acs.org

Detailed research findings from TGA studies reveal specific thermal behaviors. For instance, in one study, dodecylamine (B51217) (DDA)-coated iron oxide nanoparticles showed a primary mass loss between 210°C and 350°C, attributed to the vaporization of the bound DDA. nih.gov This was preceded by a minor loss around 100°C due to solvent evaporation. nih.gov Another study on amine-functionalized magnesium ferrite nanoparticles identified a weight loss of about 10% between 200°C and 500°C, which was ascribed to the decomposition of the ethanolamine (B43304) coating. researchgate.net

TGA is not only qualitative but also a powerful quantitative tool. iaea.org By measuring the percentage of weight lost during the decomposition of the organic shell, researchers can accurately estimate the grafting density or the amount of amine coating on the surface of the magnetic nanoparticles. iaea.org For example, a total mass loss of 9.5% was recorded for amine-functionalized Fe₃O₄@SiO₂ nanoparticles, providing a quantitative measure of the organic content. researchgate.net

The analysis below showcases typical decomposition stages and quantitative findings from various studies on this compound.

Table 1: TGA Decomposition Stages of Amine-Terminated Magnetic Nanoparticles

Temperature Range	Event	Description
~25°C - 200°C	Solvent Evaporation	Loss of physically adsorbed water and residual solvents from the particle surface. nih.gov
~200°C - 500°C	Amine Coating Decomposition	Primary weight loss corresponding to the thermal degradation and combustion of the organic amine functional groups. nih.govresearchgate.net

Table 2: Quantitative TGA Data from Selected Studies on Amine-Functionalized Nanoparticles

Nanoparticle Type	Temperature Range (°C)	Total Weight Loss (%)	Attributed To
Dodecylamine-coated Fe₃O₄	210 - 350	Not specified	Decomposition of DDA coating. nih.gov
Amine-functionalized MgFe₂O₄	200 - 500	~10%	Decomposition of ethanolamine. researchgate.net
Fe₃O₄@SiO₂-NH₂	Not specified	9.5%	Decomposition of organic shell. researchgate.net

Mechanistic and Theoretical Underpinnings

The functionalization of magnetic particles with amine groups provides a versatile platform for a wide range of applications, predicated on the unique chemical reactivity and physical interactions conferred by the surface amines.

Surface Interaction Mechanisms

The amine groups on the surface of magnetic particles are central to their functionality, governing how they interact with their environment through a combination of electrostatic forces, coordination chemistry, and adsorption phenomena.

The surface charge of amine-terminated magnetic particles is highly dependent on the pH of the surrounding medium. Amine groups (-NH₂) are basic and can be protonated in acidic to neutral conditions to form ammonium (B1175870) groups (-NH₃⁺). This protonation imparts a positive surface charge to the nanoparticles. nih.govacs.org This effect is a cornerstone of their application, as it facilitates strong electrostatic interactions with negatively charged species such as bacterial cell walls, nucleic acids, and certain proteins. nih.govacs.orgrsc.org

The transition from a neutral to a positively charged state is dictated by the pKa of the surface amine groups. At pH values below the pKa, the amines are predominantly protonated, leading to a net positive zeta potential. Conversely, at pH values above the pKa, the amines are deprotonated, and the surface charge becomes less positive or even negative, depending on the underlying material of the particle. mdpi.com This pH-responsiveness allows for controllable interaction and release; for instance, a drug can be bound at one pH and released at another where the electrostatic attraction is weakened. acs.org Research has shown a significant increase in surface zeta potential after functionalization. For example, functionalizing mesoporous cerium oxide nanoparticles with a polycationic dendrimer polymer resulted in a zeta potential increase from +8.85 mV to +39.3 mV. acs.org Similarly, coating Fe₃O₄ particles with an amino-terminated hyperbranched polymer changed the zeta potential from negative to positive in the measured pH range. nih.gov

Table 1: Influence of Amine Functionalization on Particle Surface Charge

Particle System	Initial Zeta Potential (mV)	Zeta Potential after Amine Functionalization (mV)	pH Condition	Reference
Mesoporous Cerium Oxide Nanoparticles	+8.85	+39.3	Not Specified	acs.org
Fe₃O₄ Nanoparticles	Negative	Positive	Not Specified	nih.gov
MNP@APTES	---	Fully protonated	pH 1.8 - 3.4	nih.gov
Polyacrylate	Negative	---	> pH 6	mdpi.com

This table is interactive. Click on the headers to sort.

The lone pair of electrons on the nitrogen atom of the amine group allows it to act as a Lewis base or a ligand, capable of forming coordinate bonds with metal ions (Lewis acids). This property is fundamental to the use of amine-terminated particles in applications like heavy metal removal and catalysis. The amine groups can chelate metal ions, effectively sequestering them from a solution. mdpi.com

Beyond simple coordination, the amine group is a reactive chemical handle for covalent conjugation. bioclone.net Using crosslinking agents like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), amine groups can form stable amide bonds with molecules containing carboxyl groups, such as proteins, peptides, and DNA. bioclone.netwikipedia.org This covalent immobilization is a cornerstone of their use in bioseparations, diagnostics, and affinity purification. bioclone.netamerigoscientific.com The mechanism involves the activation of a carboxyl group by the carbodiimide (B86325), which is then susceptible to nucleophilic attack by the primary amine on the particle surface, resulting in a stable amide linkage. bioclone.net

The process of molecules binding to the surface of this compound is often described using adsorption isotherms and kinetic models. These models provide a mathematical framework to understand the efficiency and mechanism of the adsorption process.

Commonly used adsorption isotherm models include the Langmuir and Freundlich models.

Langmuir Model : This model assumes a monolayer adsorption onto a surface with a finite number of identical and equivalent binding sites. It is often indicative of chemisorption, where strong, specific interactions (like electrostatic attraction or covalent bonding) occur. Research on amine-modified magnetic diatomite for pesticide removal found that the adsorption data fit the Langmuir model well, with a high coefficient of determination (R² = 0.9905). researchgate.net

Freundlich Model : This model is empirical and describes multilayer adsorption onto a heterogeneous surface with a non-uniform distribution of binding affinities.

The speed of the adsorption is described by kinetic models.

Pseudo-first-order and Pseudo-second-order models : These are the most common models used to describe the kinetics of adsorption. The pseudo-second-order model often provides a better fit for systems where chemisorption is the rate-limiting step.

Avrami's fractional-order kinetic model : This model has been used to analyze the desorption kinetics of CO₂ from amine-modified materials, allowing for the differentiation between physical and chemical desorption processes. mdpi.com

Intraparticle diffusion model : This model helps to determine if the diffusion of the adsorbate within the pores of the particle is the rate-limiting step. mdpi.com

Table 2: Adsorption and Kinetic Models for Amine-Functionalized Materials

Model Type	Model Name	Description	Application Example	Reference
Adsorption Isotherm	Langmuir	Assumes monolayer adsorption on a homogeneous surface.	Pesticide removal by amine-modified magnetic diatomite.	researchgate.net
Adsorption Isotherm	Composite Nonlinear (CNL)	A phenomenological model shown to be superior to Langmuir for protein adsorption.	Bovine serum albumin adsorption on anion-exchange resin.	nih.gov
Desorption Kinetics	Avrami Fractional-Order	Distinguishes between physical and chemical desorption processes.	CO₂ desorption from TEPA-modified mesoporous silica (B1680970).	mdpi.com
Adsorption Mechanism	Intraparticle Diffusion	Investigates if pore diffusion is the rate-limiting step.	CO₂ desorption from amine-modified silica.	mdpi.com

This table is interactive. Click on the headers to sort.

Influence of Surface Amine Functionalization on Particle Properties

Modifying the surface of a magnetic particle with amine groups not only adds new chemical functionality but also impacts its fundamental physical properties, including its behavior in suspension and its magnetic response.

Colloidal stability, the ability of nanoparticles to remain dispersed in a liquid without aggregating, is crucial for most applications. nih.gov Uncoated magnetic nanoparticles have a strong tendency to aggregate due to van der Waals forces and magnetic dipole-dipole interactions.

Amine functionalization significantly enhances colloidal stability. mdpi.com The protonated amine groups (-NH₃⁺) at appropriate pH values create a positive surface charge. nih.gov This leads to electrostatic repulsion between adjacent particles, which counteracts the attractive forces and prevents them from clumping together and settling out of the suspension. mdpi.com The introduction of organic moieties, such as amines, has been shown to be an effective strategy to prevent the non-stabilization and aggregation of adsorbent particles. mdpi.com Furthermore, functionalization with long-chain polymers containing amine groups, like polyethylene (B3416737) glycol (PEG), can provide steric hindrance in addition to electrostatic repulsion, further enhancing stability, especially in complex biological media. nih.govelsevierpure.com

A critical consideration is whether the surface coating compromises the magnetic properties of the core particle. For most applications, it is desirable that the functionalization process does not significantly alter the particle's superparamagnetic nature or its saturation magnetization.

Research indicates that surface modification with common aminosilanes like 3-aminopropyltriethoxysilane (B1664141) (APTES) has only a minor impact on the magnetic properties of maghemite (γ-Fe₂O₃) and magnetite (Fe₃O₄) nanoparticles. mdpi.com Studies using vibrating sample magnetometry (VSM) show that even after functionalization, the magnetic hysteresis curves of the nanoparticles exhibit no remanence or coercivity, which is characteristic of superparamagnetism. mdpi.com While a slight decrease in saturation magnetization is sometimes observed, this is often attributed to the presence of the non-magnetic coating layer, which adds to the total mass of the particle without contributing to the magnetic moment, rather than a change in the magnetic core itself. nih.gov For instance, one study noted that all samples maintained their superparamagnetic properties, suggesting the surface modification did not significantly impair the magnetic characteristics. mdpi.com

Surface Charge Modulation

The introduction of amine groups onto the surface of magnetic nanoparticles is a primary strategy for modulating their surface charge. This functionalization imparts a net positive charge to the particles under specific pH conditions, a feature that is central to many of their applications. The primary amine groups (-NH2) can become protonated in aqueous environments, forming ammonium groups (-NH3+), which results in a positively charged surface.

This positive surface charge is critical for the interaction of the nanoparticles with negatively charged entities through electrostatic attraction. A prominent example is the capture of bacteria, whose cell walls are typically negatively charged. uoa.gr Studies have demonstrated that magnetic nanoparticles functionalized with amine groups can efficiently adsorb a broad spectrum of bacterial pathogens due to these strong electrostatic interactions. uoa.grrsc.org The efficiency of this interaction can be further enhanced by increasing the density of cationic amine groups on the surface. For instance, nanoparticles functionalized with polyethyleneimine (PEI), which possesses multiple amine groups, exhibit a significantly higher bacterial capture capacity compared to those functionalized with simple amino silanes. uoa.grrsc.org

The pH of the surrounding medium is a critical parameter that influences the surface charge. At lower pH values, the amine groups are more likely to be protonated, leading to a higher positive surface charge. Conversely, as the pH increases, deprotonation occurs, reducing the surface charge and potentially leading to a neutral or even negatively charged surface. This pH-dependent charge behavior allows for the controlled binding and release of target molecules.

The following table summarizes the dye adsorption capacities of amine-functionalized magnetic nanoparticles, illustrating the impact of surface modification.

Adsorbent	Dye	Maximum Adsorption Capacity (mg/g)
Magnetic Ferrite (B1171679) Nanoparticle (MFN)	Direct Red 31 (DR31)	0.271
Amine-functionalized MFN (AMFN)	Direct Red 31 (DR31)	185.185
Magnetic Ferrite Nanoparticle (MFN)	Acid Blue 25 (AB25)	0.756
Amine-functionalized MFN (AMFN)	Acid Blue 25 (AB25)	161.290
Magnetic Ferrite Nanoparticle (MFN)	Acid Red 14 (AR14)	0.581
Amine-functionalized MFN (AMFN)	Acid Red 14 (AR14)	147.059

This table is generated from data in the referenced source. researchgate.net

Computational and Simulation Studies

Computational and simulation methods provide powerful tools for investigating the properties and behavior of this compound at the atomic and molecular levels. These approaches offer insights that are often difficult to obtain through experimental techniques alone, facilitating a deeper understanding of ligand-particle interactions and the dynamics of these complex systems.

Density Functional Theory (DFT) for Ligand-Particle Interactions

Density Functional Theory (DFT) is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. In the context of this compound, DFT calculations are instrumental in elucidating the nature of the bonding and interaction between the amine-containing ligands and the magnetic nanoparticle surface.

DFT studies can predict the most stable adsorption geometries of amine ligands on the nanoparticle surface, distinguishing between physisorption (weak, van der Waals interactions) and chemisorption (strong, covalent bonding). For instance, DFT analysis of the adsorption of an amine group on different nanosheet materials has shown that the nature of the interaction is highly dependent on the substrate. researchgate.net While physisorption was observed on graphene, chemisorption with the formation of a B-N bond was found on boron nitride nanosheets. researchgate.net When graphene is doped with atoms like boron or aluminum, chemisorption of the amine group occurs. researchgate.net These findings provide a theoretical basis for understanding how the composition of the nanoparticle core and the presence of surface defects can influence the attachment and stability of the amine functionalization.

Furthermore, DFT calculations have been employed to study the complexation of metal ions with functionalized magnetic nanoparticles. In a study of maghemite (γ-Fe2O3) nanoparticles functionalized with 3-aminopropyltriethoxysilane (APTES) and subsequently with diethylenetriaminepentaacetic acid (DTPA), DFT calculations revealed the possibility of several stable complexes between the DTPA ligand and uranyl ions (UO22+) with different stoichiometries. nih.gov This information is crucial for designing nanoparticles for applications such as the selective removal of heavy metal contaminants from water.

The table below presents a comparison of the adsorption capacities for uranium by maghemite nanoparticles with different surface functionalizations, as determined in a study that also utilized DFT calculations. nih.gov

Adsorbent	Maximum Uptake (q_e) at pH 5.5 (mg g⁻¹)	Partition Coefficient (PC) at pH 5.5 (mg g⁻¹ mM⁻¹)
Maghemite Nanoparticles (MNP)	63	127
APTES@Fe₂O₃ (AMNP)	165	584
DTPA-APTES@Fe₂O₃ (DAMNP)	249	2318

This table is generated from data in the referenced source. nih.gov

Molecular Dynamics Simulations

Molecular Dynamics (MD) simulations are a computational method for studying the physical movements of atoms and molecules. By solving Newton's equations of motion for a system of interacting particles, MD simulations can provide detailed information about the dynamic behavior of this compound in various environments.

MD simulations are particularly useful for investigating the conformational dynamics of the amine-containing ligands on the nanoparticle surface, their interactions with solvent molecules, and the aggregation behavior of the nanoparticles themselves. For example, atomistic MD simulations of gold nanoparticles coated with amine-terminated ligands have been used to study their aggregation in a nonpolar solvent. nih.govacs.org These simulations demonstrated that the aggregation is driven by hydrogen bond interactions between the polar amine groups on different nanoparticles. nih.gov The strength of these interactions, and thus the degree of aggregation, was found to be related to the electronegativity of the functional groups. nih.gov

Researchers have also developed advanced all-atom MD simulation methods to study the self-assembly of magnetic nanoparticles under the influence of external magnetic fields and various intermolecular forces. ncsu.edu These simulations can account for a complex interplay of van der Waals, electrostatic, dipolar, steric, and hydrodynamic interactions. ncsu.edu Such models have been used to simulate the formation of structures like rings, lines, and chains from oleic acid-functionalized magnetite nanoparticles, providing insights into the fundamental processes that govern the assembly of these materials into functional superstructures. ncsu.edu

Furthermore, MD simulations have been employed to investigate the interaction of functionalized magnetic nanoparticles with biological membranes. uoa.gr By modeling the nanoparticle and a lipid bilayer, these simulations can reveal the atomic-level details of how surface chemistry, including amine functionalization, influences the adsorption and potential translocation of nanoparticles across cell membranes. uoa.gr

Academic Research Applications and Advanced Research Frontiers

Adsorption and Separation Technologies

The high surface area and functionalizable nature of amine-terminated magnetic particles make them excellent candidates for adsorption and separation processes. The positively charged surface, due to the protonation of amine groups under specific pH conditions, facilitates strong electrostatic interactions with negatively charged targets.

This compound have demonstrated significant potential in the remediation of water contaminated with organic pollutants, such as industrial dyes. The adsorption process is often influenced by the electrostatic interactions between the positively charged surface of the nanoparticles and the anionic dyes. Research has shown that the adsorption process for various dyes often follows a pseudo-second-order kinetic model, indicating that the rate-limiting step is chemisorption.

Interactive Data Table: Adsorption of Dyes by Amine-Functionalized Fe₃O₄@SiO₂ Nanoparticles

Dye	Type	Maximum Adsorption Capacity (qₘₐₓ, mg/g)
Congo Red	Anionic	11.6 rsc.org
Methylene (B1212753) Blue	Cationic	9.8 rsc.org
Eosin Y	Anionic	7.2 rsc.org

Interestingly, while electrostatic interactions play a role, they are not the sole factor governing adsorption, as evidenced by the significant adsorption of cationic dyes like methylene blue onto the positively charged surface of the nanoparticles rsc.org.

The presence of amine groups on the surface of magnetic nanoparticles provides effective binding sites for the sequestration of heavy metal ions from contaminated water. These functional groups can form coordinate bonds with metal ions, leading to their removal from the solution. The efficiency of this process is often pH-dependent, as the protonation state of the amine groups influences their binding affinity.

Studies utilizing amine-functionalized magnesium ferrite (B1171679) (MgFe₂O₄-NH₂) nano-adsorbents have shown effective removal of various heavy metal ions. The adsorption kinetics for these systems are often best described by the pseudo-second-order model, with the Langmuir isotherm model fitting the equilibrium data well, suggesting a chemisorption mechanism d-nb.info.

Interactive Data Table: Removal Efficiency of Heavy Metal Ions by Amine-Functionalized MgFe₂O₄

Metal Ion	Removal Efficiency (%)
Pb²⁺	73 d-nb.info
Zn²⁺	62 d-nb.info
Cu²⁺	59 d-nb.info

Amine-functionalized magnetic nanoparticles are being extensively investigated as solid sorbents for carbon dioxide (CO₂) capture, a critical technology for mitigating greenhouse gas emissions. The amine groups can chemically react with CO₂, forming carbamates. This chemical interaction allows for efficient CO₂ capture even at low concentrations. The magnetic nature of these sorbents offers a significant advantage in terms of their easy separation and regeneration, which can be achieved through thermal swing adsorption mdpi.com.

Research has explored the use of various amines for functionalization, with studies showing that the CO₂ sorption capacity can be significantly influenced by the type of amine used. For instance, magnetite nanoparticles functionalized with ε-aminocaproic acid have demonstrated high sorption capacities and good recyclability mdpi.comnih.gov.

Interactive Data Table: CO₂ Sorption Capacities of Amine-Functionalized Magnetic Nanoparticles

Amine Functionalization	CO₂ Sorption Capacity	Reference
ε-aminocaproic acid	1.46 g CO₂/g NH₂	nih.gov
Polyethyleneimine (PEI, Mw = 25,000)	0.34 mmol CO₂/g sorbent	nih.gov
Silane-modified PEI (Mw = 400 or 10,000)	0.373 mol CO₂/L	nih.gov

The positively charged surface of this compound enables them to effectively interact with and separate negatively charged suspended particles from solutions, such as bacteria. This application is crucial in water purification, food safety, and clinical diagnostics. The electrostatic attraction between the nanoparticles and bacteria facilitates rapid and efficient capture and removal.

Studies have shown high removal efficiencies for a variety of both Gram-positive and Gram-negative bacteria from different matrices, including water, food, and urine samples nih.gov. The efficiency of bacterial capture can be influenced by the density of amine groups on the nanoparticle surface, with materials functionalized with polymers like poly(ethylene imine) (PEI) showing enhanced performance due to a higher concentration of cationic amine groups rsc.org.

Interactive Data Table: Removal Efficiency of Bacteria by Amine-Functionalized Magnetic Nanoparticles (AF-MNPs)

Bacterial Species	Sample Matrix	Removal Efficiency (%)
E. coli O157:H7	Water	97.5
S. aureus	Water	99.1
S. typhimurium	Milk	91.2
E. coli O157:H7	Apple Juice	88.5
E. coli	Urine	98.6

Data derived from studies on AF-MNPs demonstrating broad-spectrum bacterial removal nih.gov.

Amine-terminated magnetic beads are a cornerstone of modern molecular biology for the separation and purification of nucleic acids (DNA and RNA) researchgate.net. The positively charged amine groups on the bead surface interact electrostatically with the negatively charged phosphate (B84403) backbone of nucleic acids researchgate.net. This interaction allows for the capture of nucleic acids from crude cell lysates. After capture, the beads can be easily washed to remove contaminants, and the purified nucleic acids can then be eluted by changing the buffer conditions to disrupt the electrostatic interaction researchgate.net.

This method is known for its speed, efficiency, and amenability to automation. Research comparing amine-functionalized magnesium ferrite nanoparticles to commercial kits has shown that these custom-synthesized particles can achieve comparable or even higher DNA yields and purity nih.gov.

Interactive Data Table: Plasmid DNA Purification Performance

Purification Method	DNA Yield (µg)	Purity (A₂₆₀/A₂₈₀ ratio)
Amine-Functionalized MgFe₂O₄-H&R MNP	~55	~1.85
Amine-Functionalized MgFe₂O₄-MW MNP	~58	~1.85
Commercial Kit	~50	~1.90

Comparison of DNA yield and purity from low-copy-number pBAD plasmid DNA nih.gov.

Bioconjugation and Biocatalysis Research

The amine groups on the surface of these magnetic particles serve as reactive handles for the covalent attachment, or bioconjugation, of biomolecules such as enzymes. Immobilizing enzymes on magnetic nanoparticles offers several advantages for biocatalysis, including enhanced stability, simplified separation of the biocatalyst from the reaction mixture, and the potential for reuse, which is crucial for developing sustainable industrial processes.

The immobilization process typically involves activating the amine groups to react with functional groups on the enzyme, such as carboxyl groups, forming a stable amide bond. This covalent attachment can improve the enzyme's stability against changes in temperature and pH.

Interactive Data Table: Performance of Immobilized Lipase on Amine-Functionalized Fe₃O₄ Nanoparticles

Biocatalyst	Relative Activity (%)	Remaining Activity after 5 Cycles (%)
Lipase on EDBE-Fe₃O₄	83.9	>70
Lipase on EA-Fe₃O₄	72.5	Not Reported
Lipase on PEI-Fe₃O₄	65.2	Not Reported

EDBE: 2,2'-(ethylenedioxy)bis(ethylamine), EA: ethanolamine (B43304), PEI: poly(ethylene imine). Relative activity is compared to the same amount of free lipase.

Research has demonstrated that enzymes immobilized on amine-functionalized magnetic nanoparticles can retain a significant portion of their activity and can be recycled multiple times with minimal loss of performance, making them highly attractive for various biocatalytic applications.

Enzyme Immobilization and Bioreactors

The immobilization of enzymes onto solid supports is a critical technique for enhancing their stability, reusability, and applicability in industrial processes. This compound serve as an excellent solid support for enzymes, facilitating their easy separation and reuse in biochemical reactions. nanomicronspheres.com This is particularly advantageous in metabolic engineering, biosensing, and biocatalysis. nanomicronspheres.com The superparamagnetic properties of these particles allow for their manipulation using an external magnetic field, which simplifies the separation of the immobilized enzyme from the reaction mixture. nih.govnih.gov

Immobilization on these magnetic nanoparticles can significantly improve the enzyme's stability and catalytic performance compared to the free enzyme. nih.gov Magnetite (Fe₃O₄) is a commonly used magnetic nanoparticle for this purpose due to its cost-effectiveness, biocompatibility, low toxicity, and large surface area. nih.gov The covalent attachment of enzymes to the amine-functionalized surface creates a stable conjugate with low ligand leakage. bioclone.net

Table 1: Comparison of Free vs. Immobilized Enzymes on this compound

Feature	Free Enzymes	Immobilized Enzymes
Stability	Generally lower, susceptible to denaturation.	Enhanced stability in various conditions (pH, temperature). nanomicronspheres.comnih.gov
Reusability	Difficult to recover and reuse.	Easily separated and reused multiple times. nanomicronspheres.comnih.gov
Separation	Requires complex downstream processing.	Simple and rapid separation with a magnetic field. nih.govnih.gov
Process Control	Batch processing is common.	Enables continuous operation in specialized bioreactors. researchgate.net
Mass Transfer	Can be limited in viscous solutions.	Enhanced mass transfer in magnetically agitated systems. researchgate.net

Protein and Peptide Conjugation

Amine-terminated magnetic beads are widely used for the covalent conjugation of proteins and peptides for applications like affinity purification. bioclone.netbioclone.net The primary amine groups on the bead surface can react with carboxyl groups present on proteins and peptides to form stable amide bonds. bioclone.netbioclone.net This reaction is often mediated by a carbodiimide (B86325) crosslinker, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC). bioclone.netlifetein.com

The hydrophilic surface of these beads helps to minimize non-specific protein adsorption, ensuring a higher purity of the target molecule. bioclone.netbioclone.net For smaller peptides, long-arm amine-terminated magnetic beads are often recommended as the extended linker arm can reduce steric hindrance, thereby improving conjugation efficiency. bioclone.netbioclone.net The binding capacity of these beads is typically in the range of 1-10 mg of protein or 0.1-1 mg of peptide per milliliter of beads. bioclone.netbioclone.us This covalent attachment results in a stable and reusable matrix for various applications. bioclone.net

Table 2: Typical Protocol for Protein Conjugation to Amine-Terminated Magnetic Beads

Step	Description	Purpose
1. Bead Preparation	Washing the magnetic beads with a suitable buffer.	To remove preservatives and prepare the beads for conjugation.
2. Ligand Preparation	Dissolving the protein or peptide in a coupling buffer.	To ensure the biomolecule is in a suitable state for reaction.
3. Activation	Adding a crosslinker like EDC to activate the carboxyl groups on the ligand.	To facilitate the formation of amide bonds with the amine groups on the beads. bioclone.net
4. Conjugation	Mixing the activated ligand with the prepared magnetic beads and incubating.	To allow the covalent bond formation to occur.
5. Washing	Washing the beads to remove any unbound ligand and excess reagents.	To ensure the purity of the immobilized ligand.
6. Quenching/Blocking	Adding a quenching buffer to block any remaining active sites on the beads.	To prevent non-specific binding in subsequent applications.

Antibody and Immunosorbent Research

In the field of immunology, amine-terminated magnetic beads are crucial for the development of immunoassays and immunosorbents. nanomicronspheres.com Antibodies can be covalently conjugated to the surface of these beads, creating a powerful tool for the selective capture of target antigens from complex biological samples. nanomicronspheres.comnanomicronspheres.com This methodology enhances the sensitivity and specificity of immunoassays, making it valuable for clinical diagnostics and drug discovery. nanomicronspheres.com

The process of immunoprecipitation, which is used to study protein-protein interactions, is greatly facilitated by the use of antibody-conjugated magnetic beads. lifetein.comnanomicronspheres.com The magnetic properties of the beads allow for the rapid and efficient separation of the antibody-antigen complexes from the rest of the sample. nanomicronspheres.comlifetein.com Furthermore, plant-made virus-based immunosorbent nanoparticles have been successfully coupled with this compound to create novel platforms for therapeutic protein purification. nih.gov In one study, these amine-terminated particles showed a significantly higher coupling density compared to carboxyl-terminated particles, leading to greater capture of human immunoglobulin G (hIgg). nih.gov

Ligand Fishing Assays for Biomolecule Discovery

Ligand fishing is an affinity-based screening technique used to identify bioactive compounds from complex mixtures, such as natural product extracts or synthetic chemical libraries. researchgate.netrsc.org This method involves immobilizing a target protein, often an enzyme or a receptor, onto the surface of magnetic particles. researchgate.netnih.gov The functionalized beads are then incubated with the complex mixture, allowing potential ligands to bind to the immobilized target. nih.gov After a washing step to remove non-specifically bound molecules, the captured ligands are eluted and identified, typically using techniques like high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS). researchgate.net

Table 3: Influence of Magnetic Bead Size on Acetylcholinesterase (AChE) Immobilization for Ligand Fishing

Particle Diameter	Particle Type	Protein Mass Capacity per mg of Particle	Reference
4.5 nm	Nanoparticles	Lower	researchgate.netrsc.org
~1 µm	Small Microparticles	Higher	researchgate.netrsc.org
~106 µm	Large Microparticles	Lower	researchgate.netrsc.org

DNA Microarray Fabrication

DNA microarrays are powerful tools for high-throughput analysis of gene expression and genotyping. The fabrication of these arrays involves the immobilization of thousands of specific DNA probes onto a solid surface. Amine-terminated oligonucleotides are commonly used as probes, and their covalent attachment to a functionalized surface is a critical step in the microarray manufacturing process. researchgate.net

A versatile chemistry for this purpose involves the use of the homobifunctional cross-linker 1,4-phenylene diisothiocyanate (PDC) to attach amine-terminated oligonucleotides to aminosilane-coated glass slides. researchgate.netacs.org This method results in rapid attachment, uniform spot morphology, and minimal background fluorescence, all of which are important for the quality and reliability of the microarray data. researchgate.netacs.org Research has shown that while both amine- and thiol-terminated oligonucleotides can be attached using this chemistry, amine-functionalized molecules may exhibit greater attachment and hybridization efficiencies at saturating printing densities. researchgate.netacs.org The positively charged surface of aminosilane-coated materials also facilitates the initial electrostatic interaction with the negatively charged phosphate backbone of DNA, which can be a precursor to covalent immobilization. nih.gov

Advanced Materials Science Applications

Catalysis and Nanocatalyst Design

In the realm of materials science, amine-terminated magnetic nanoparticles serve as robust supports for the development of novel nanocatalysts. Their high surface area-to-volume ratio and the ability to be easily separated from a reaction mixture using a magnetic field make them highly attractive for catalytic applications. nih.gov The amine functional groups on the surface of these nanoparticles can be used to anchor metal complexes or other catalytic species. actachemicamalaysia.com

For example, palladium complexes have been immobilized on the surface of amine-functionalized magnetic nanoparticles to create efficient and recyclable catalysts for various organic reactions, such as the Mizoroki-Heck and Suzuki-Miura cross-coupling reactions. actachemicamalaysia.comrepec.org These magnetically recoverable catalysts have demonstrated high efficiency and can be reused for multiple reaction cycles without a significant loss of catalytic activity. repec.orgresearchgate.net This reusability is a key advantage for sustainable and cost-effective chemical synthesis. researchgate.net In another application, gold nanoparticles have been deposited on amine-functionalized magnetic nanoparticles to create a novel and efficient catalyst for hydrogenation reactions. researchgate.net

Development of Responsive and Smart Materials

This compound are integral components in the development of responsive and "smart" materials, which are designed to change their properties in response to external stimuli such as pH, temperature, or magnetic fields. The primary amine groups on the surface of these nanoparticles serve as versatile anchor points for the covalent attachment of stimuli-responsive polymers and molecules. This functionalization allows for the creation of sophisticated nanocomposites with tunable behaviors for a variety of research applications.

In the realm of pH-responsive materials, amine-functionalized magnetic nanoparticles have been coupled with polymers like carboxymethyl chitosan (B1678972). nih.gov These composite materials can be engineered to release a payload, such as a drug molecule, in a pH-dependent manner. For instance, nanocomposites of amine-MNPs and carboxymethyl chitosan have been designed to carry and release doxorubicin (B1662922), demonstrating a pH-responsive release profile. nih.gov The amine groups facilitate the stable conjugation of the polymer to the magnetic core, ensuring the integrity of the nanocomposite until the target pH environment is reached.

Furthermore, the development of multi-stimuli-responsive materials is an active area of research. For example, polymer ligands modified with arylazopyrazole, a photoswitchable molecule, have been attached to magnetic nanoparticles. acs.org These materials can respond to magnetic fields, pH changes, and light, offering multiple ways to control their behavior. The amine functionality on the photoswitch is crucial for its conjugation to a poly(acrylic acid) backbone, which then coordinates to the magnetic nanoparticle surface. acs.org This approach enables the creation of water-dispersible nanoparticles that can be reversibly assembled and disassembled using different external signals, opening avenues for research in areas like magnetically stimulated hydrogels.

The research into these smart materials often involves a one-pot synthesis approach, where the amine-functionalized polymers are introduced during the co-precipitation of the magnetic nanoparticles, leading to stable, functionalized materials without the need for organic solvents. acs.org This methodology is particularly advantageous for biomedical research where biocompatibility is paramount.

Table 1: Research Findings on this compound in Responsive and Smart Materials

Research Focus	Particle Composition	Stimuli-Responsiveness	Key Finding
pH-Responsive Drug Delivery	Amine-functionalized magnetic nanoparticles (amine-MNPs) coupled with carboxymethyl chitosan (CMC) and loaded with doxorubicin (DOX)	pH	The nanocomposites exhibited a pH-responsive release of DOX and demonstrated reactive oxygen species (ROS)-generating capacity. nih.gov
Multi-Stimuli-Responsive Nanomaterials	Magnetite nanoparticles (MNPs) with arylazopyrazole-modified poly(acrylic acid) ligands (pAA-AAP)	pH, Magnetic Field, Light	The amine-functionalized photoswitch was successfully coupled to the polymer, yielding water-dispersible MNPs that could be reversibly assembled with magnetic and pH stimuli. acs.org
Biomimetic Stimuli-Responsive Nanomaterials	Magnetite nanoparticles synthesized through biomineralization of elastin-like polypeptides	Temperature, pH	A green, one-pot synthesis method was developed to prepare multiple stimuli-responsive MNPs without the need for further modification with stimuli-responsive molecules. nih.gov

Sensors and Biosensors Development

The amine groups on the surface of magnetic particles provide a chemically active platform for the covalent immobilization of a wide range of biological molecules, making them highly valuable in the development of sensors and biosensors. nih.gov These functional groups allow for the stable attachment of enzymes, antibodies, and nucleic acids, which can then be used to detect specific target analytes with high sensitivity and selectivity.

In the field of electrochemical biosensors, amine-functionalized magnetic nanoparticles are used as electrode modifiers. nih.gov Their large surface area and the presence of abundant amine groups facilitate the immobilization of biomacromolecules, enhancing the performance of the sensor. nih.gov For example, these particles have been used to immobilize DNA or enzymes on electrode surfaces, improving the detection of various targets. nih.gov The magnetic nature of the particles also allows for easy separation and pre-concentration of the target analyte from complex biological samples, which is a significant advantage in biosensing. nih.gov

Research has demonstrated the use of amine-terminated magnetic beads of various sizes, from the nanometer to the micrometer scale, in ligand fishing assays for identifying enzyme inhibitors. researchgate.net In one study, acetylcholinesterase was immobilized on amine-terminated magnetic beads of different diameters to capture its inhibitor, galantamine. researchgate.net The results showed that micrometer-sized particles exhibited the highest protein immobilization capacity per milligram of particle. researchgate.net

The versatility of amine functionalization is further highlighted in the development of biosensors for a broad spectrum of bacterial pathogens. Magnetic nanoparticles with a positively charged surface due to amine functionalization can strongly interact with the negatively charged bacterial cell wall via electrostatic attractions. This interaction allows for the efficient capture and removal of bacteria from contaminated sources. rsc.org

Table 2: Research Findings on this compound in Sensors and Biosensors

Biosensor Application	Particle Type	Immobilized Biomolecule	Key Finding
Ligand Fishing Assay	Amine-terminated magnetic beads (4.5 nm to 106 µm)	Acetylcholinesterase (AChE)	Microparticles with a 1 µm diameter showed the highest protein mass capacity for AChE immobilization compared to nanoparticles and larger microparticles. researchgate.net
Bacterial Pathogen Capture	Amine group functionalized magnetic nanoparticles	None (electrostatic interaction)	Nanoparticles functionalized with poly(ethylene imine) (PEI) showed a bacterial capture capacity for E. coli BL21 that was three times higher than that of nanoparticles functionalized with a simple amine group. rsc.org
General Biosensing Platforms	(Aminopropyl)-triethoxysilane-coated MNPs, hybrids of multi-walled carbon nanotubes with MNPs	DNA, enzymes	Amine-functionalized magnetic nanoparticles improve the performance of electrochemical biosensors by serving as excellent platforms for the immobilization of biological macromolecules. nih.gov

Imaging Research

Magnetic Particle Imaging (MPI) Tracers Research

Magnetic Particle Imaging (MPI) is an emerging non-invasive imaging modality that directly detects the spatial distribution of magnetic nanoparticles. rsc.org The performance of MPI is highly dependent on the properties of these nanoparticle tracers, particularly their core size, size distribution, and surface chemistry. rsc.orgnih.gov this compound are being actively researched as MPI tracers due to the versatility of the amine group for surface modification.

The presence of amine groups on the nanoparticle surface provides chemically active sites for the conjugation of biomolecules, such as antibodies or peptides for targeted imaging, or therapeutic agents for theranostic applications. nih.gov Research has focused on developing highly stable and monodisperse amine-functionalized iron oxide nanoparticles to ensure high-quality MPI images. nih.gov

In one study, highly monodispersed oleic acid-coated magnetite nanoparticles were synthesized and then transferred to an aqueous phase through a silanization method and subsequent conjugation of bis-amine polyethylene (B3416737) glycol (NH2-PEG-NH2). nih.gov This process resulted in water-soluble nanoparticles with long-term stability in biological media. nih.gov The magnetic particle spectroscopy (MPS) performance of these nanoparticles, which predicts their MPI efficacy, remained unchanged even after seven days of incubation, highlighting their stability. nih.gov The average number of active amine groups per nanoparticle was estimated to be around 102, providing ample sites for further functionalization. nih.gov

Another line of research involves the synthesis of magnetic multicore particles modified with polyethylene glycol (PEG) for use as blood pool MPI tracers. In this work, the carboxylic groups on the parent particles were activated and coupled with pegylated amines (mPEG-amines). mdpi.com This surface modification with amino-group-bearing molecules is a key strategy for tailoring the properties of MPI tracers for specific applications. mdpi.com

Table 3: Research Findings on this compound in MPI Tracers Research

Research Focus	Particle Composition	Key Measurement/Observation	Key Finding
Stable MPI Tracers	Magnetite nanoparticles coated with amine-terminated PEG	Dynamic Light Scattering (DLS), Magnetic Particle Spectroscopy (MPS)	The amine-terminated PEG coating provided long-term stability in biological media, and the MPS signal intensity and resolution remained unchanged after seven days of incubation. nih.gov
Blood Pool MPI Tracers	Magnetic multicore particles (MCPs) coupled with pegylated amines (mPEG-amines)	In vivo blood half-life in rats	Coupling with mPEG-amines significantly extended the blood half-life of the tracers, making them promising for cardiovascular MPI. mdpi.com
General MPI Tracer Design	Iron oxide nanoparticles (general)	Signal intensity and spatial resolution	The surface properties of MPI tracers are critical, and amine groups provide versatile active sites for conjugating biomolecules for targeted imaging. nih.gov

Contrast Agent Design for Preclinical Research

Amine-terminated magnetic nanoparticles are being investigated as alternatives to conventional gadolinium-based contrast agents for magnetic resonance imaging (MRI). nih.gov The amine functionalization of these nanoparticles, typically composed of iron oxides or ferrites, allows for improved biocompatibility and the potential for targeted imaging.

A study on amine-functionalized zinc ferrite (ZnFe2O4-NH2) superparamagnetic nanoparticles demonstrated their potential as MRI contrast agents. nih.gov These nanoparticles were synthesized using a fast microwave method, resulting in particles with an average size of 63 ± 20 nm. nih.gov The amine functionalization was a key step in making these ferrite nanoparticles suitable for biomedical applications. The study also noted that no toxic side effects were observed, which is a significant advantage for their use in pharmaceutical formulations. nih.gov

The surface of nanoparticles can be coated with various functionalities, with amines and carboxylic acids being the most common for reacting with ligands. nih.gov This allows for the creation of multifunctional nanoagents for both imaging and therapy. For example, a light-activated theranostic nanoagent was synthesized by encapsulating iron oxide nanoparticles within PEGylated amine-functionalized polyacrylamide nanoparticles for the imaging and treatment of brain tumors. nih.gov

The synthesis of functionalized magnetite nanoparticles for use as a liver-targeting MRI contrast agent has also been reported. In this research, magnetite nanoparticles were coated with silica (B1680970) and then functionalized with mebrofenin. While not directly amine-terminated, this work highlights the importance of surface functionalization for targeting specific organs in preclinical imaging research.

Table 4: Research Findings on this compound in Contrast Agent Design

Research Focus	Particle Composition	Imaging Modality	Key Finding
Alternative MRI Contrast Agents	Amine-functionalized zinc ferrite (ZnFe2O4-NH2)	MRI	The amine-functionalized zinc ferrite nanoparticles showed promise as MRI contrast agents with no observed toxic side effects. nih.gov
Theranostic Nanoagents	Iron oxide nanoparticles encapsulated in PEGylated amine-functionalized polyacrylamide nanoparticles	MRI and Optical Imaging	The amine functionalization was crucial for creating a multifunctional nanoagent for both imaging and light-activated therapy of brain tumors. nih.gov
General Surface Modification	Iron oxide nanoparticles	MRI	Amine groups on the nanoparticle surface are commonly used for bioconjugation strategies to create targeted and multifunctional contrast agents. nih.gov

Fluorescent Cellular Probes

The combination of magnetic and fluorescent properties in a single nanoparticle creates a powerful tool for various bioimaging applications. Amine-terminated magnetic nanoparticles serve as an excellent scaffold for the attachment of fluorescent dyes, leading to the development of multifunctional fluorescent-magnetic nanoprobes for cellular imaging and tracking. The amine groups on the surface are reactive towards various dye chemistries, allowing for stable and efficient labeling. nanocs.net

Research has focused on developing such nanoprobes for the selective capture and multicolor imaging of heterogeneous circulating tumor cells. acs.org In one study, amine-functionalized magnetic nanoparticles with a size of about 40 nm were synthesized. acs.org These nanoparticles were then conjugated to fluorescent graphene quantum dots (GQDs) through an amide linkage between the amine groups on the magnetic particles and the carboxylic acid groups on the GQDs. acs.org By using different types of fluorescent carbon-based dots, nanoprobes with distinct blue, green, and red fluorescence were created, enabling the simultaneous targeting and imaging of different types of cancer cells. acs.org

The amine functionalization is a critical step that allows for the covalent attachment of these fluorescent moieties. Furthermore, the surface can be modified with amine-terminated polyethylene glycol (NH2-PEG) to improve biocompatibility and provide further attachment points for targeting ligands, such as antibodies. acs.org

Commercially available amine-functionalized magnetic nanoparticles are offered for applications in fluorescent imaging and cellular and biomolecular labeling. nanocs.net These particles can be conjugated with a wide array of amine-reactive fluorescent dyes, and the choice of dye can be tailored to the specific imaging application. The conjugation of fluorophores to antibodies or other targeting molecules, which can then be attached to the this compound, is a common strategy in the development of these probes. nih.gov

Table 5: Research Findings on this compound as Fluorescent Cellular Probes

Research Focus	Nanoprobe Composition	Application	Key Finding
Multicolor Imaging of Tumor Cells	Amine-functionalized magnetic nanoparticles (~40 nm) conjugated with graphene quantum dots (GQDs)	Selective capture and multicolor imaging of circulating tumor cells	The amine groups enabled the covalent attachment of different fluorescent GQDs, creating a panel of nanoprobes for multicolor imaging. acs.org
General Fluorescent Labeling	Amine-functionalized superparamagnetic particles (25-500 nm)	Fluorescent imaging, cellular and biomolecular labeling	The amine groups on the magnetic nanoparticles are reactive towards many amine-reactive ligands and dyes, making them suitable for a range of fluorescent imaging applications. nanocs.net
Modular Nanoparticle Probes	Carboxylate-modified nanoparticles functionalized with mPEG-amine and amine-PEG-azide	Detection of peptides and proteins	Amine-functionalization is a key step in passivating the nanoparticle surface and enabling the attachment of DNA aptamer probes for analyte detection. biorxiv.org

Cell and Biomolecule Separation/Manipulation in Research Settings

This compound are widely utilized in research for the efficient separation and manipulation of cells and biomolecules. nanomicronspheres.comnanomicronspheres.com The primary amine groups on the particle surface provide a versatile platform for the covalent attachment of ligands, such as antibodies, proteins, or nucleic acids, which can then specifically capture target cells or molecules from a heterogeneous mixture. nanomicronspheres.combioclone.net

In cell separation, the magnetic beads are functionalized with specific antibodies that recognize and bind to surface markers on the target cell type. nanomicronspheres.comnanomicronspheres.com Once bound, an external magnetic field is applied to rapidly and gently isolate the bead-cell complexes from the rest of the sample. This technique, often referred to as magnet-activated cell sorting (MACS), is used in a variety of research areas, including stem cell research and cancer immunotherapy, for the isolation of specific cell populations. nanomicronspheres.comnanomicronspheres.com

For biomolecule separation, amine-terminated magnetic beads are a cornerstone for the purification of proteins, peptides, and nucleic acids. nanomicronspheres.comnanomicronspheres.comspringernature.com The amine groups can be reacted with carboxyl groups on proteins using crosslinkers like EDC/NHS to form stable amide bonds. nanomicronspheres.com This allows for the immobilization of proteins for applications such as immunoprecipitation, where an antibody is conjugated to the bead to capture its specific antigen from a cell lysate. nanomicronspheres.com Similarly, carboxylated nucleic acids or probes can be covalently attached to the amine-terminated surface for applications in genomics and diagnostics, including the extraction of DNA/RNA and the purification of PCR products. nanomicronspheres.com

The efficiency of these separation processes is enhanced by the superparamagnetic nature of the beads, which ensures they are only magnetic in the presence of an external magnetic field, allowing for easy resuspension once the field is removed. The high density of amine groups on the surface also leads to a high binding capacity for target molecules. nanomicronspheres.com

Table 6: Research Findings on this compound in Cell and Biomolecule Separation

Application	Target	Ligand Attached to Amine-Terminated Particle	Key Advantage/Finding
Cell Separation	Specific cell types (e.g., CD4+ T cells, circulating tumor cells)	Cell-specific antibodies	Provides high specificity and scalability for isolating target cell populations from heterogeneous samples. nanomicronspheres.com
Protein Purification	Proteins with exposed carboxyl groups	None (direct conjugation) or specific antibodies (immunoprecipitation)	Enables rapid purification of proteins from complex biological mixtures with high yields. nanomicronspheres.com
Nucleic Acid Isolation	DNA/RNA	Carboxylated nucleic acid probes	Simplifies nucleic acid extraction, PCR product purification, and hybridization-based assays. nanomicronspheres.com
Enzyme Immobilization	Enzymes	None (direct conjugation)	Enhances the stability and reusability of enzymes for applications in industrial biocatalysis. nanomicronspheres.com

Challenges and Future Perspectives in Amine Terminated Magnetic Particle Research

Stability and Reusability in Diverse Media

A significant challenge in the application of amine-terminated magnetic particles is maintaining their colloidal stability and functional integrity across a range of environmental conditions, such as varying pH, ionic strength, and temperature. nih.govnih.gov Instability can lead to particle aggregation, which diminishes their effective surface area and magnetic responsiveness, and can be triggered by factors like the detachment of surface coating molecules in the presence of strong ionic species found in biological media like blood. nih.gov

The surface chemistry plays a pivotal role in stability. For instance, a silica (B1680970) coating on the magnetic core is known to improve the stability and shelf life of the nanoparticles. nih.govresearchgate.net This is because silica surfaces confer high stability due to their biocompatibility and resistance to biodegradation. nih.gov Furthermore, the introduction of hydrophilic polymers like polyethylene (B3416737) glycol (PEG) can provide steric hindrance, creating a barrier that prevents particles from aggregating, which is particularly crucial in complex biological environments. nih.gov

The reusability of these particles is another critical aspect, especially for applications in catalysis and affinity purification. The goal is to perform multiple cycles of use without significant loss of activity or binding capacity. The stability of the covalent bond between the amine group and the conjugated ligand is paramount, with a need for low levels of ligand leakage to ensure the particles can be reused. mdpi.comrsc.org Research has demonstrated that with appropriate surface chemistry, these particles can be formulated into reusable immunoaffinity matrices. mdpi.comnanocs.net For example, some commercially available amine-terminated beads are stable in a pH range of 4-10 and at temperatures up to 140°C, as well as in most organic solvents, highlighting their robustness for repeated use. amerigoscientific.com

Future research is directed towards developing more robust coating strategies and understanding the fundamental interactions between the particle surface and various media. This includes the design of novel coatings that can withstand harsh chemical and biological environments, thereby enhancing both the stability and the number of times the particles can be effectively recycled.

Table 1: Stability of this compound in Various Media

Parameter	Condition	Observed Effect on Stability	Citation
pH	Short Term (<1 hour): 3-11	Stable	bioclone.net
	Long-Term: 4-10	Stable	amerigoscientific.combioclone.net
Temperature	4°C - 140°C	Stable	amerigoscientific.combioclone.net
Solvents	Most organic solvents (e.g., dioxane, ethylene (B1197577) glycol)	Stable	amerigoscientific.combioclone.net
Biological Media	Phosphate-buffered saline (PBS), Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum (FBS)	High stability with PEG coating, preventing aggregation for over a week.	nih.gov
Ionic Strength	High ionic strength (e.g., in blood)	Can cause detachment of coating molecules and aggregation if not properly stabilized.	nih.gov

Scalability of Synthesis and Functionalization Protocols

Transitioning the synthesis of amine-terminated magnetic nanoparticles from a laboratory setting to large-scale industrial production presents a significant hurdle. nih.gov Many established synthesis methods that produce high-quality nanoparticles in small quantities are difficult to scale up, which can impede their translation into commercial applications. nih.gov Key challenges in scaling up include maintaining batch-to-batch reproducibility, controlling particle size and morphology, and ensuring uniform surface functionalization. mdpi.com Conventional batch synthesis methods often suffer from inhomogeneous temperature distribution and insufficient mixing in large reaction volumes, leading to variability in product quality. mdpi.com

To address these challenges, researchers are exploring alternative synthesis strategies. Continuous flow processes, particularly those using microfluidics, are emerging as a promising approach to improve the quality and reproducibility of magnetic nanoparticles. mdpi.com These methods offer better control over reaction parameters like temperature, concentration, and mixing, which can lead to more consistent particle characteristics. mdpi.com Another avenue being explored is the use of biological systems, such as bacterial fermentation, for the large-scale and low-cost production of magnetic nanoparticles. Current time information in Bangalore, IN. This approach has the potential to produce kilograms of material with good monodispersity. Current time information in Bangalore, IN.

Furthermore, simplifying synthesis protocols is crucial for scalability. For instance, one-pot synthesis methods that reduce the number of steps and reagents are being developed. mdpi.com Microwave-assisted synthesis has also been shown to significantly reduce reaction times from hours to minutes while producing particles with comparable quality to conventional methods, offering a more energy-efficient and scalable process. mdpi.comnih.gov The development of cost-effective and environmentally friendly "green" synthesis methods is another important trend. rsc.org

Future efforts will likely focus on optimizing continuous flow reactors, further developing biogenic synthesis routes, and refining one-pot and microwave-assisted protocols to make the production of amine-terminated magnetic nanoparticles more efficient, reproducible, and economically viable for widespread use. mdpi.commdpi.comCurrent time information in Bangalore, IN.

Achieving Ultra-High Monodispersity and Size Control

The size and monodispersity (uniformity of size) of this compound are critical parameters that dictate their magnetic properties and performance in various applications. nih.gov For instance, in magnetic particle imaging, the sensitivity and spatial resolution are highly dependent on these characteristics. nih.gov Achieving ultra-high monodispersity and precise size control remains a significant challenge in nanoparticle synthesis. sigmaaldrich.com

Several synthesis methods have been developed to produce monodisperse magnetic nanoparticles, including thermal decomposition, co-precipitation, and microemulsion techniques. sigmaaldrich.comnih.gov The thermal decomposition of organometallic precursors in high-boiling point organic solvents is a widely used method for producing highly monodisperse nanoparticles. sigmaaldrich.comresearchgate.net This method often involves a "hot-injection" technique, where reagents are rapidly introduced into a hot solvent to induce a burst of nucleation, followed by controlled growth of the nuclei. sigmaaldrich.com

The choice of surfactants and stabilizing agents during synthesis also plays a crucial role in controlling particle size and preventing aggregation. mdpi.com For example, oleic acid is commonly used as a surfactant to produce monodisperse nanoparticles in an organic phase, which can then be surface-modified to introduce amine groups for aqueous applications. researchgate.net

Researchers are continuously refining synthesis parameters such as reaction temperature, precursor concentrations, and reaction times to gain finer control over particle size and distribution. mdpi.com For example, by adjusting the ratio of surfactants like oleic acid and oleylamine, it is possible to control both the size and shape of the resulting magnetic nanoparticles. acs.org Post-synthesis size-selection techniques can also be employed to narrow the size distribution of the particles.

The future of this field lies in developing more robust and reproducible synthesis methods that can consistently produce this compound with precisely tailored sizes and extremely narrow size distributions to meet the stringent requirements of advanced applications.

Development of Novel Amine Precursors and Linkers

The functionality of this compound is largely determined by the nature of the amine precursors and linkers used for surface modification. The development of novel precursors and linkers is an active area of research aimed at enhancing the particles' capabilities. bioclone.netnih.gov

Currently, (3-aminopropyl)triethoxysilane (APTES) is a commonly used precursor for introducing amine groups onto silica-coated magnetic nanoparticles. nih.gov However, researchers are exploring a variety of other amine-containing molecules to tailor the surface properties of the particles. nih.govcd-bioparticles.net For example, different amine precursors such as ethanolamine (B43304), 2,2'-(ethylenedioxy)bis(ethylamine), and poly(ethylene imine) have been used to create amine-functionalized surfaces with varying characteristics. mdpi.com

The linker, which connects the amine group to the nanoparticle surface, is also of great importance. Long-arm linkers, such as those based on polyethylene glycol (PEG), can reduce steric hindrance, which is particularly beneficial when conjugating small molecules or peptides. amerigoscientific.combioclone.net The hydrophilicity of the linker can also influence the particle's dispersion in aqueous media and reduce non-specific binding. bioclone.net

Future research will focus on the design and synthesis of novel amine precursors and linkers with advanced features. This includes the development of cleavable linkers that allow for the controlled release of conjugated molecules, as well as linkers that can respond to specific stimuli such as pH or light. Furthermore, the creation of a diverse library of precursors and linkers will enable the fine-tuning of surface properties like charge, hydrophobicity, and reactivity, thereby expanding the range of potential applications for this compound.

Multimodal Functionalization Strategies

To enhance the versatility of this compound, researchers are increasingly focusing on multimodal functionalization strategies. This involves introducing multiple types of functional groups onto the particle surface, allowing for a combination of different functionalities within a single nanoparticle system. nih.govrsc.orgnih.gov

One approach to multimodal functionalization is to create a dual-functionalized surface. For example, magnetic nanoparticles have been functionalized with a mixture of inert methyl groups and reactive aminopropyl groups. nih.gov This allows for the covalent or ionic immobilization of molecules onto the aminopropyl groups while the methyl groups can be used to modulate the surface hydrophobicity. nih.gov Another example is the conjugation of both a fluorescent dye and a targeting ligand, such as folic acid, to amino-functionalized magnetic nanoparticles. nih.gov This creates a multifunctional probe that can be used for both targeted imaging and potential therapeutic applications. nih.gov

Multimodal nanoparticles can also be designed for theranostics, which combines diagnostic and therapeutic capabilities. mdpi.com For instance, magnetic nanoparticles can serve as contrast agents for magnetic resonance imaging (MRI) while also being loaded with a therapeutic drug for targeted delivery. mdpi.comnih.gov The amine groups on the surface provide convenient handles for attaching both imaging agents and drug molecules.

The future of this area lies in the development of more sophisticated multimodal platforms. This includes the creation of nanoparticles with three or more distinct functionalities, as well as the design of "smart" nanoparticles that can respond to specific biological cues to activate their different functions. Such advanced multimodal systems hold great promise for personalized medicine and other complex applications.

Integration into Complex Nanomaterial Systems

A key direction in the evolution of this compound is their integration into more complex, hierarchical nanomaterial systems. This often involves the creation of core-shell structures, where the magnetic particle forms the core and is encapsulated within a shell of another material. acs.orgnih.govnih.gov

A common example is the coating of iron oxide magnetic cores with a silica shell (Fe3O4@SiO2). nih.govnih.gov The silica shell not only protects the magnetic core from oxidation but also provides a surface rich in hydroxyl groups that can be readily functionalized with amine precursors like APTES. nih.govnih.gov This core-shell design allows for the combination of the magnetic properties of the core with the versatile surface chemistry of the silica shell.

Beyond simple core-shell structures, this compound are being incorporated into more intricate architectures. For instance, they have been used as the core for the growth of microporous organic networks, creating core-shell magnetic nanospheres with high surface areas for applications like adsorption. acs.org They have also been embedded within polymer matrices to form magnetic composite materials. nih.gov

Future research will likely explore the creation of even more complex hybrid materials. This could involve the assembly of multiple types of nanoparticles into a single construct, with the this compound providing a magnetically addressable component. The integration of these particles into systems like hydrogels, nanofibers, and three-dimensional scaffolds is also a promising area for applications in tissue engineering and regenerative medicine. acs.org The ability to precisely control the architecture and composition of these complex nanomaterial systems will be crucial for unlocking their full potential.

Table 2: Examples of Complex Nanomaterial Systems Incorporating this compound

System Architecture	Components	Key Features and Potential Applications	Citation
Core-Shell Nanoparticles	Magnetic Core (e.g., Fe₃O₄), Silica Shell (SiO₂), Amine Functionalization	Enhanced stability, versatile surface chemistry for bioconjugation, photocatalysis, drug delivery.	nih.govnih.gov
Magnetic Microporous Organic Network Nanospheres	Fe₃O₄ Core, Microporous Organic Network Shell with Amine Groups	High surface area, rapid adsorption kinetics for environmental remediation.	acs.org
Hyperbranched Magnetic Composites	Fe₃O₄ Nanoparticles, Amino-Terminated Hyperbranched Polymer	High flocculation efficiency for water treatment.	nih.gov
Dual-Functional Nanoparticles	Iron Oxide Core, Silica Shell, Thiol and Carboxylic Acid Terminal Groups	Allows for multiple, distinct surface reactions for creating multifunctional probes.	youtube.com
Magnetic Mesoporous Bioactive Glass Nanocomposite	Mesoporous Bioactive Glass with integrated SPIONs	Magnetic targeting, enhanced osteogenesis and angiogenesis for bone tissue engineering.	acs.org

Standardization of Characterization and Performance Evaluation

A significant challenge hindering the widespread adoption and regulatory approval of this compound is the lack of standardized protocols for their characterization and performance evaluation. nih.govrsc.org The variability in synthesis methods and the wide range of potential applications make it difficult to compare results across different studies and to ensure consistent product quality. mdpi.com

The characterization of these nanoparticles typically involves a suite of techniques to assess their physical, chemical, and magnetic properties. This includes transmission electron microscopy (TEM) for size and morphology, X-ray diffraction (XRD) for crystal structure, vibrating sample magnetometry (VSM) for magnetic properties, and Fourier-transform infrared spectroscopy (FTIR) to confirm surface functionalization. nih.govnih.gov However, the specific parameters and methods used for these measurements can vary, leading to inconsistencies in reported data.

Similarly, the evaluation of performance is often application-specific, with no universally accepted metrics. For example, in bio-separation applications, performance might be measured by binding capacity and recovery rate, while in hyperthermia, the specific absorption rate (SAR) is the key parameter. rsc.orgmdpi.com The development of standardized assays to evaluate key performance indicators is crucial for advancing the field. nih.gov

There is a growing recognition of the need for international standards and reference materials for nanomaterials. Efforts are underway to develop consensus-based protocols for nanomaterial characterization and to establish guidelines for reporting data in a more consistent and transparent manner. The establishment of such standards will be essential for ensuring the safety, efficacy, and reliability of this compound in clinical and industrial settings. Future work in this area will require collaboration between academia, industry, and regulatory bodies to develop and implement these much-needed standards. rsc.org